Cas no 1261599-75-0 (6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride)

• Product Name: 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride
• CAS No: 1261599-75-0
• MF: C₁₄H₇Cl₂F₃O
• MW: 319.105992555618
• CID: 4992397
• Update Time: 2025-06-08

6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride

• Inchi： 1S/C14H7Cl2F3O/c15-12-6-3-9(13(16)20)7-11(12)8-1-4-10(5-2-8)14(17,18)19/h1-7H
• InChI Key： OBANOCKEUDCOKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)C=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1

Additional information on 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride

Introduction to 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride (CAS No. 1261599-75-0)

6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride (CAS No. 1261599-75-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a chloro and trifluoromethyl substituent, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride consists of a biphenyl core with a chloro group at the 6-position and a trifluoromethyl group at the 4'-position. The presence of these functional groups imparts specific chemical properties that make this compound highly valuable in various synthetic transformations. The carbonyl chloride moiety, in particular, facilitates its use as an acylating agent in the synthesis of amides, esters, and other derivatives.

In the realm of medicinal chemistry, 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride has been explored for its potential in drug discovery and development. Recent studies have highlighted its utility as an intermediate in the synthesis of compounds with biological activity. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

A notable example is the synthesis of potent inhibitors of protein kinases, which play crucial roles in cellular signaling pathways. The chloro and trifluoromethyl substituents on the biphenyl core provide structural diversity that can be exploited to optimize the binding affinity and selectivity of these inhibitors. This has led to the identification of several lead compounds with promising therapeutic potential.

Beyond its applications in medicinal chemistry, 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride has also found use in materials science. The unique electronic properties conferred by the trifluoromethyl group make this compound an attractive candidate for the development of functional materials with enhanced performance. For example, it has been employed in the synthesis of polymers with improved thermal stability and mechanical strength.

In addition to its synthetic utility, the environmental and safety aspects of 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride have been thoroughly investigated. Studies have shown that this compound can be handled safely under appropriate laboratory conditions, provided that standard precautions are followed. However, it is important to note that proper storage and disposal protocols should be adhered to ensure environmental sustainability.

The ongoing research into 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride continues to uncover new applications and insights into its chemical behavior. As a result, this compound remains a valuable tool for scientists and researchers working in diverse fields such as organic synthesis, medicinal chemistry, and materials science.

In conclusion, 6-Chloro-4'-(trifluoromethyl)biphenyl-3-carbonyl chloride (CAS No. 1261599-75-0) is a multifaceted organic compound with significant potential in both academic research and industrial applications. Its unique structural features and chemical properties make it an indispensable reagent for advancing knowledge and innovation in various scientific disciplines.